molecular formula C11H8FN3O2 B6283304 4-[(3-fluorophenyl)amino]pyrimidine-5-carboxylic acid CAS No. 1509445-47-9

4-[(3-fluorophenyl)amino]pyrimidine-5-carboxylic acid

Cat. No. B6283304
CAS RN: 1509445-47-9
M. Wt: 233.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“4-[(3-fluorophenyl)amino]pyrimidine-5-carboxylic acid” is a compound with the CAS Number: 1509445-47-9 . It has a molecular weight of 233.2 . Pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring . They display a range of pharmacological effects including antioxidants, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory .


Molecular Structure Analysis

The IUPAC name for this compound is 4- ( (3-fluorophenyl)amino)pyrimidine-5-carboxylic acid . The InChI code for this compound is 1S/C11H8FN3O2/c12-7-2-1-3-8 (4-7)15-10-9 (11 (16)17)5-13-6-14-10/h1-6H, (H,16,17) (H,13,14,15) .

Mechanism of Action

The mechanism of action of pyrimidines involves their inhibitory response versus the expression and activities of certain vital inflammatory mediators namely prostaglandin E 2, inducible nitric oxide synthase, tumor necrosis factor-α, nuclear factor κB, leukotrienes, and some interleukins .

It is stored at room temperature . The specific physical and chemical properties of “4-[(3-fluorophenyl)amino]pyrimidine-5-carboxylic acid” are not available in the retrieved papers.

Safety and Hazards

The compound has a GHS07 pictogram, with the signal word "Warning" . The hazard statements include H302, H315, H319, and H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .

Future Directions

Research developments in the synthesis, anti-inflammatory effects, and structure–activity relationships (SARs) of pyrimidine derivatives are ongoing . Several possible research guidelines and suggestions for the development of new pyrimidines as anti-inflammatory agents are also given . Detailed SAR analysis and prospects together provide clues for the synthesis of novel pyrimidine analogs possessing enhanced anti-inflammatory activities with minimum toxicity .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 4-[(3-fluorophenyl)amino]pyrimidine-5-carboxylic acid involves the reaction of 3-fluoroaniline with ethyl 2-amino-4,6-dihydroxypyrimidine-5-carboxylate, followed by hydrolysis of the resulting ethyl ester to yield the target compound.", "Starting Materials": [ "3-fluoroaniline", "ethyl 2-amino-4,6-dihydroxypyrimidine-5-carboxylate" ], "Reaction": [ "Step 1: 3-fluoroaniline is reacted with ethyl 2-amino-4,6-dihydroxypyrimidine-5-carboxylate in the presence of a suitable coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC), to yield the corresponding amide intermediate.", "Step 2: The resulting amide intermediate is then hydrolyzed using a strong acid, such as hydrochloric acid (HCl), to yield the target compound, 4-[(3-fluorophenyl)amino]pyrimidine-5-carboxylic acid." ] }

CAS RN

1509445-47-9

Product Name

4-[(3-fluorophenyl)amino]pyrimidine-5-carboxylic acid

Molecular Formula

C11H8FN3O2

Molecular Weight

233.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.